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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Pseudolaric Acid C2 is a naturally occurring diterpenoid acid isolated from the root bark of the
golden larch tree, Pseudolarix kaempferi. As a metabolite of the more extensively studied
Pseudolaric Acid B, this compound is gaining attention for its potential therapeutic applications.
This technical guide provides a comprehensive overview of Pseudolaric Acid C2, focusing on
its classification as a diterpenoid acid, its biosynthetic origins, and its biological activities, with a
particular emphasis on its cytotoxic effects against cancer cell lines. Detailed experimental
methodologies and a summary of quantitative data are presented to facilitate further research
and development.

Classification and Chemical Properties

Pseudolaric Acid C2 is unequivocally classified as a diterpenoid. Diterpenoids are a class of
organic compounds composed of four isoprene units, giving them a C20 carbon skeleton. The
"acid" designation arises from the presence of a carboxylic acid functional group in its structure.

Table 1. Chemical and Physical Properties of Pseudolaric Acid C2
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Property Value Source
Molecular Formula C22H2608 [1]
Molecular Weight 418.44 g/mol [1]
Classification Diterpenoid [1]

Metabolite of Pseudolaric Acid
Source ) )
B from Pseudolarix kaempferi

Biosynthesis of Pseudolaric Acids

The biosynthesis of pseudolaric acids, including Pseudolaric Acid C2, begins with the
universal precursor for diterpenoids, geranylgeranyl pyrophosphate (GGPP).[2][3][4][5][6] The
initial and committing step in the formation of the characteristic pseudolarane scaffold is
catalyzed by the enzyme pseudolaratriene synthase (PxaTPS8). This enzyme converts GGPP
into the intermediate pseudolaratriene. While the complete enzymatic cascade from
pseudolaratriene to Pseudolaric Acid C2 has not been fully elucidated, it is understood to
involve a series of oxidation and rearrangement reactions. Pseudolaric Acid C2 is a known
metabolite of Pseudolaric Acid B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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